3,5-Difluorophenylzinc bromide
Overview
Description
3,5-Difluorophenylzinc bromide is an organozinc compound with the molecular formula C6H3BrF2Zn . It has a molecular weight of 258.38 . This compound is commonly used in proteomics research .
Molecular Structure Analysis
The linear formula of this compound is F2C6H3ZnBr . The InChI string isInChI=1S/C6H3F2.BrH.Zn/c7-5-2-1-3-6 (8)4-5;;/h2-4H;1H;/q;;+1/p-1
. Physical and Chemical Properties Analysis
This compound has a boiling point of 65 °C and a density of 0.992 g/mL at 25 °C . It is typically stored at temperatures between 2-8°C .Scientific Research Applications
Electrosynthesis and Catalysis
- Electrosynthesis of 3-Thienylzinc Bromide : A study by Gosmini et al. (1997) focuses on the electrosynthesis of 3-thienylzinc bromide, highlighting a methodology that could be relevant to 3,5-Difluorophenylzinc bromide in terms of electroreduction and organometallic coupling processes (Gosmini, Nédélec, & Périchon, 1997).
Phase-Transfer Catalysis
- Fluorous Catalyst for Solid-Liquid PTC Reactions : Pozzi et al. (2009) developed an efficient fluorous catalyst for solid-liquid phase-transfer catalysis (SL-PTC) conditions. Their work on catalysts like 3,5-bis(n-perfluorooctyl)benzyltriethylammonium bromide provides insight into the potential use of this compound in similar reactions (Pozzi, Mihali, Foschi, Penso, Quici, & Fish, 2009).
Analytical Chemistry
- Fluorescent Derivatization Reagent for Amines : Martin and Castillo (1991) describe the use of 2,3-Diphenylquinolizinium bromide as a fluorescent derivatization reagent for amino compounds, suggesting potential applications of this compound in similar analytical chemistry settings (Martin & Castillo, 1991).
Coordination Chemistry
- Coordination Derivatives of Rhenium Carbonyl : Research by Horn (1980) on the coordination derivatives of rhenium carbonyl, including the study of complexes like Re(CO)5PO2F2, can provide insights into the coordination chemistry relevant to this compound (Horn, 1980).
Medical Applications
- Perfluorooctyl Bromide Emulsion : A clinical study by Krafft et al. (2003) demonstrated the use of a perfluorooctyl bromide emulsion in reducing the need for donor blood transfusion in surgery. This highlights potential biomedical applications of related compounds like this compound (Krafft, Chittofrati, & Riess, 2003).
Chemical Safety and Efficiency
- Improved Preparation of Trifluoromethylphenyl Compounds : Leazer et al. (2003) discuss an improved preparation method for 3,5-bis(trifluoromethyl)phenyl Grignard reagents, highlighting safety and efficiency considerations that could be relevant to the handling of this compound (Leazer, Cvetovich, Tsay, Dolling, Vickery, & Bachert, 2003).
Safety and Hazards
Properties
IUPAC Name |
bromozinc(1+);1,3-difluorobenzene-5-ide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2.BrH.Zn/c7-5-2-1-3-6(8)4-5;;/h2-4H;1H;/q-1;;+2/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCZKVTYRKONND-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=[C-]C=C(C=C1F)F.[Zn+]Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF2Zn | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.